Cas no 65697-89-4 (5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole)

5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole structure
65697-89-4 structure
Product Name:5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole
CAS No:65697-89-4
MF:C16H15N3
MW:249.310403108597
CID:1691004
PubChem ID:171678
Update Time:2025-04-21

5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 5-(2-methylphenyl)-3-(4-methylphenyl)-1H-1,2,4-triazole
    • 1H-1,2,4-triazole, 5-(2-methylphenyl)-3-(4-methylphenyl)-
    • 3-(o-Tolyl)-5-(p-tolyl)-1H-1,2,4-triazole
    • CHEMBL277557
    • BRN 0531213
    • 1H-1,2,4-Triazole, 3-(2-methylphenyl)-5-(4-methylphenyl)-
    • 3-(o-Tolyl)-5-(p-tolyl)-s-triazole
    • s-Triazole, 3-(o-tolyl)-5-(p-tolyl)-
    • DTXSID80215913
    • 65697-89-4
    • AKOS002732073
    • Inchi: 1S/C16H15N3/c1-11-7-9-13(10-8-11)15-17-16(19-18-15)14-6-4-3-5-12(14)2/h3-10H,1-2H3,(H,17,18,19)
    • InChI Key: QHLGMHWLIPIGPX-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC=CC=2C)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

  • Exact Mass: 249.12675
  • Monoisotopic Mass: 249.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57
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